N-methylpyrimidine-2-carboximidamide hydrochloride
Overview
Description
Preparation Methods
The synthesis of N-methylpyrimidine-2-carboximidamide hydrochloride involves several steps. One common synthetic route includes the reaction of pyrimidine-2-carboximidamide with methylating agents under controlled conditions to introduce the N-methyl group. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to enhance yield and purity.
Chemical Reactions Analysis
N-methylpyrimidine-2-carboximidamide hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.
Substitution: this compound can undergo substitution reactions with nucleophiles, leading to the formation of substituted derivatives.
Common reagents and conditions used in these reactions include acidic or basic environments, varying temperatures, and the presence of catalysts. Major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
N-methylpyrimidine-2-carboximidamide hydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.
Biology: This compound is studied for its potential biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs for treating various diseases.
Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other industrial compounds.
Mechanism of Action
The mechanism of action of N-methylpyrimidine-2-carboximidamide hydrochloride involves its interaction with specific molecular targets and pathways. For example, it may inhibit the activity of certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .
Comparison with Similar Compounds
N-methylpyrimidine-2-carboximidamide hydrochloride can be compared with other similar compounds, such as:
Pyrimidine-2-carboximidamide: Lacks the N-methyl group, which may result in different chemical and biological properties.
N-methylpyrimidine-2-carboxamide: Similar structure but with an amide group instead of an imidamide group, leading to different reactivity and applications.
Properties
CAS No. |
2751611-28-4 |
|---|---|
Molecular Formula |
C6H9ClN4 |
Molecular Weight |
172.6 |
Purity |
95 |
Origin of Product |
United States |
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